Cas no 166764-79-0 (2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)-)

• Product Name: 2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)-
• CAS No: 166764-79-0
• MF: C₂₂H₁₈N₂OS₂
• MW: 390.521122455597
• CID: 1347572
• Update Time: 2024-08-17

2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)-
• 2-Propenenitrile, 3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)- (9CI)

• Inchi： 1S/C22H18N2OS2/c23-16-21(27(25)20-14-8-3-9-15-20)22(24-19-12-6-2-7-13-19)26-17-18-10-4-1-5-11-18/h1-15,24H,17H2/b22-21-
• InChI Key： SSZXTPKMHWBOQA-DQRAZIAOSA-N
• SMILES： C(#N)/C(/S(C1=CC=CC=C1)=O)=C(\NC1=CC=CC=C1)/SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 390.08624

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 586.5±50.0 °C(Predicted)
• PSA: 52.89
• pka: -3.51±0.70(Predicted)